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Abstract

This technical guide provides a comprehensive overview of the fundamental properties,
synthesis, and potential applications of Formamide, N-2-thiazolyl-, a heterocyclic compound
of interest in medicinal chemistry and drug development. The thiazole moiety is a well-
established pharmacophore present in numerous clinically approved drugs, and its N-
formylated derivative represents a key building block for the synthesis of more complex
bioactive molecules. This document details the physicochemical characteristics, provides a
detailed experimental protocol for its synthesis via N-formylation of 2-aminothiazole, and
explores its reactivity and potential as a versatile intermediate in the design and discovery of
novel therapeutic agents.

Introduction: The Significance of the Thiazole
Scaffold
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The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms,
is a cornerstone in the field of medicinal chemistry. Its unique electronic properties and ability to
participate in various non-covalent interactions have led to its incorporation into a wide array of
therapeutic agents with diverse pharmacological activities.[1][2] Thiazole-containing
compounds have demonstrated efficacy as anticancer, antibacterial, antifungal, and anti-
inflammatory agents.[2] The 2-amino-substituted thiazole core, in particular, serves as a
versatile scaffold for further chemical elaboration, allowing for the introduction of various
functional groups to modulate biological activity and pharmacokinetic properties.

Formamide, N-2-thiazolyl- (also known as N-thiazol-2-ylformamide), the subject of this guide,
is a direct derivative of 2-aminothiazole. The introduction of the N-formyl group can significantly
alter the parent molecule's electronic profile and hydrogen bonding capabilities, potentially
influencing its biological activity or rendering it a key intermediate for the construction of more
complex molecular architectures. Understanding the fundamental properties and synthetic
accessibility of this compound is therefore of paramount importance for researchers engaged in
the design and synthesis of novel thiazole-based therapeutics.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is essential for its
application in research and development. The following table summarizes the key known and
predicted properties of Formamide, N-2-thiazolyl-.
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Property Value Source

Chemical Name Formamide, N-2-thiazolyl-

N-thiazol-2-ylformamide, 2-

Synonyms Formamidothiazole

CAS Number 25602-39-5 [3]
Molecular Formula CaHaN20S [3]
Molecular Weight 128.15 g/mol [3]
Appearance Predicted: Solid

Melting Point Predicted: 156-161 °C

Boiling Point Predicted: 240.1 + 23.0 °C

Density Predicted: 1.441 + 0.06 g/cm3

pKa Predicted: 8.70 £ 0.70

Synthesis of Formamide, N-2-thiazolyl-

The synthesis of Formamide, N-2-thiazolyl- is most directly achieved through the N-
formylation of the readily available starting material, 2-aminothiazole. Several methods can be
employed for the formylation of primary amines, with the use of formic acid, often in the
presence of a dehydrating agent or as part of a mixed anhydride, being a common and
effective approach.[4]

Reaction Principle

The formylation of 2-aminothiazole involves the reaction of the nucleophilic amino group with
an electrophilic formylating agent. A widely used and efficient method is the use of acetic formic
anhydride, which can be generated in situ from formic acid and acetic anhydride.[4] The formyl
group of the mixed anhydride is more electrophilic and sterically less hindered than the acetyl
group, leading to selective formylation.[5]
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Reactants
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Caption: Synthetic pathway for Formamide, N-2-thiazolyl-.

Detailed Experimental Protocol

Disclaimer: This protocol is provided for informational purposes only and should be carried out
by qualified personnel in a properly equipped laboratory, adhering to all necessary safety
precautions.

Materials and Reagents:

2-Aminothiazole (97% or higher)

e Formic acid (98-100%)

o Acetic anhydride (98% or higher)

e Dichloromethane (anhydrous)

e Saturated aqueous sodium bicarbonate solution

e Anhydrous magnesium sulfate

o Standard laboratory glassware (round-bottom flask, reflux condenser, dropping funnel, etc.)
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» Magnetic stirrer and heating mantle
e Rotary evaporator
Procedure:

e Reaction Setup: In a dry 250 mL three-necked round-bottom flask equipped with a magnetic
stir bar, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add 2-
aminothiazole (10.0 g, 0.1 mol).

e Solvent Addition: Add 100 mL of anhydrous dichloromethane to the flask and stir to dissolve
the 2-aminothiazole.

o Preparation of Acetic Formic Anhydride (in situ): In the dropping funnel, carefully mix formic
acid (11.5 g, 0.25 mol) and acetic anhydride (15.3 g, 0.15 mol). Allow the mixture to stand for
15 minutes to facilitate the formation of the mixed anhydride.

e Reaction: Slowly add the acetic formic anhydride mixture dropwise to the stirred solution of
2-aminothiazole over 30 minutes. An exothermic reaction may be observed; maintain the
temperature below 40 °C using a water bath if necessary.

» Reaction Monitoring: After the addition is complete, stir the reaction mixture at room
temperature for 2-4 hours. Monitor the progress of the reaction by Thin Layer
Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

o Work-up: Upon completion of the reaction, carefully quench the reaction mixture by the slow
addition of 50 mL of a saturated aqueous sodium bicarbonate solution to neutralize the
excess acids.

o Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the
aqueous layer with dichloromethane (2 x 50 mL).

e Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium
sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator to yield the crude product.
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 Purification: The crude Formamide, N-2-thiazolyl- can be purified by recrystallization from a
suitable solvent such as ethanol or ethyl acetate to afford the pure product.

Spectroscopic Characterization (Predicted)

While experimental spectra for Formamide, N-2-thiazolyl- are not readily available in the
public domain, a prediction of the key spectroscopic features can be made based on the known
spectral data of its constituent parts, 2-aminothiazole and formamide, as well as structurally
related compounds.

'H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the protons on the thiazole
ring and the formyl proton.

e Thiazole Protons: Two doublets in the aromatic region (typically & 7.0-8.0 ppm),
corresponding to the protons at the C4 and C5 positions of the thiazole ring.

o Formyl Proton: A singlet in the downfield region (typically & 8.0-8.5 ppm).

e Amide Proton: A broad singlet, the chemical shift of which will be dependent on
concentration and solvent.

3C NMR Spectroscopy

The carbon NMR spectrum will provide information on the carbon framework of the molecule.

» Thiazole Carbons: Signals for the three carbons of the thiazole ring. The C2 carbon,
attached to two nitrogen atoms, will be significantly downfield.

» Formyl Carbon: A signal for the carbonyl carbon of the formyl group, typically in the range of
0 160-165 ppm.

Infrared (IR) Spectroscopy

The IR spectrum is a valuable tool for identifying key functional groups.
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e N-H Stretch: A sharp to broad absorption band in the region of 3100-3300 cm~1,
characteristic of the N-H bond of the secondary amide.

e C=0 Stretch (Amide I): A strong absorption band in the region of 1650-1700 cm~1,
corresponding to the carbonyl stretching vibration.

* N-H Bend (Amide Il): An absorption band in the region of 1510-1570 cm™2.

e Thiazole Ring Vibrations: Characteristic absorptions for the C=N and C-S stretching
vibrations within the thiazole ring.

Chemical Reactivity and Potential Applications

Formamide, N-2-thiazolyl- possesses a rich chemical reactivity profile, making it a valuable
intermediate in organic synthesis and drug discovery.

Reactivity of the Thiazole Ring

The thiazole ring is susceptible to both electrophilic and nucleophilic attack.

o Electrophilic Aromatic Substitution: The thiazole ring can undergo electrophilic substitution
reactions, such as halogenation, nitration, and sulfonation, primarily at the C5 position.[1]

» Nucleophilic Attack: The C2 position of the thiazole ring is electron-deficient and can be
susceptible to nucleophilic attack, although this is less common than in thiazolium salts.[1]

Reactivity of the Formamide Group

The formamide group can participate in a variety of reactions.

e Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to
regenerate 2-aminothiazole and formic acid.

e Reduction: The formyl group can be reduced to a methyl group, providing a route to N-
methyl-2-aminothiazole derivatives.

o Dehydration: Dehydration of the formamide can lead to the formation of an isonitrile, a highly
reactive intermediate.
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Applications in Drug Development

The primary application of Formamide, N-2-thiazolyl- in drug development lies in its role as a
versatile building block. The formyl group can serve as a protecting group for the 2-amino
functionality of the thiazole ring, allowing for selective modification at other positions of the
molecule. Subsequently, the formyl group can be removed or transformed to introduce further
diversity.

Furthermore, the formamide moiety itself can be a key structural element in biologically active
molecules, participating in hydrogen bonding interactions with biological targets. The ability to
readily synthesize Formamide, N-2-thiazolyl- provides medicinal chemists with a valuable tool
for the construction of compound libraries for high-throughput screening and lead optimization
in various therapeutic areas, including but not limited to oncology, infectious diseases, and
inflammatory disorders.[6][7]

Safety and Handling

While specific toxicity data for Formamide, N-2-thiazolyl- is not available, it should be handled
with the care appropriate for a novel chemical compound. The safety precautions for its
precursors, 2-aminothiazole and formamide, should be considered.

¢ 2-Aminothiazole: Harmful if swallowed. Causes skin irritation. Causes serious eye irritation.
May cause respiratory irritation.

o Formamide: Suspected of causing cancer. May damage fertility or the unborn child.
Recommended Handling Precautions:

Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Avoid inhalation of dust, fumes, gas, mist, vapors, or spray.
¢ Avoid contact with skin and eyes.

e Wash hands thoroughly after handling.
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Conclusion

Formamide, N-2-thiazolyl- is a fundamentally important derivative of the 2-aminothiazole
scaffold. Its straightforward synthesis and versatile chemical reactivity make it a valuable
intermediate for the development of novel thiazole-based compounds with potential therapeutic
applications. This technical guide has provided a comprehensive overview of its core
properties, a detailed synthetic protocol, and an exploration of its potential in medicinal
chemistry. Further research into the biological activity of this compound and its derivatives is
warranted to fully elucidate its potential in drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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